Cas no 68217-42-5 (1h-phenalen-1-one,9-ethoxy-)
1h-phenalen-1-one,9-ethoxy- structure
Product Name:1h-phenalen-1-one,9-ethoxy-
CAS No:68217-42-5
MF:C15H12O2
MW:224.254584312439
CID:863110
Update Time:2024-03-06
1h-phenalen-1-one,9-ethoxy- Chemical and Physical Properties
Names and Identifiers
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- 1h-phenalen-1-one,9-ethoxy-
- 1H-Phenalen-1-one, 9-ethoxy-
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- Inchi: 1S/C15H12O2/c1-2-17-13-9-7-11-5-3-4-10-6-8-12(16)15(13)14(10)11/h3-9H,2H2,1H3
- InChI Key: PRACTAQKSAGYSP-UHFFFAOYSA-N
- SMILES: C1(=O)C2C3C(C=CC=2OCC)=CC=CC=3C=C1
Computed Properties
- Exact Mass: 224.08376
Experimental Properties
- Density: 1.225±0.06 g/cm3(Predicted)
- Melting Point: 74 °C(Solv: benzene (71-43-2); hexane (110-54-3))
- Boiling Point: 417.9±45.0 °C(Predicted)
- PSA: 26.3
1h-phenalen-1-one,9-ethoxy- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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